4-methoxy-N-((6-methylpyrimidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C13H15N3O3S/c1-10-7-11(15-9-14-10)8-16-20(17,18)13-5-3-12(19-2)4-6-13/h3-7,9,16H,8H2,1-2H3
• InChI Key: DVMBFAWMYOMQLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)CNS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

4-methoxy-N-((6-methylpyrimidin-4-yl)methyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery. It is a sulfonamide derivative that exhibits promising pharmacological properties, making it a potential candidate for the development of new drugs.

Scientific Research Applications

Prevention and Treatment of Cerebral Vasospasm

• Research on endothelin receptor antagonists, including bosentan (a compound structurally related to 4-methoxy-N-((6-methylpyrimidin-4-yl)methyl)benzenesulfonamide), has demonstrated effectiveness in preventing subarachnoid hemorrhage-induced delayed cerebral vasospasm in rabbits, suggesting potential for treating vasospasm resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Photodynamic Therapy for Cancer Treatment

• A study introduced new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, showing significant potential for Type II photodynamic therapy applications in treating cancer due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

Airway Smooth Muscle Contraction Studies

• Investigations into bosentan's effects on human airway smooth muscle contractions induced by endothelin-1 and IRL 1620 reveal insights into the potential therapeutic applications for treating diseases characterized by airway constriction (Takahashi et al., 1997).

Cognitive Enhancements via 5-HT6 Receptor Antagonism

• SB-399885, a compound with a benzenesulfonamide structure, has been identified as a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties, offering a new avenue for the treatment of cognitive deficits in conditions like Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Antiproliferative Activity Against Cancer Cells

• Novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have shown promising antiproliferative activity against various tumor cell lines, indicating potential for development as anticancer agents (Motavallizadeh et al., 2014).